Cas no 570368-46-6 (S-{2-[(2,5-Dioxopyrrolidin-1-yl)oxy]-2-oxoethyl} propanethioate)

• Product Name: S-{2-[(2,5-Dioxopyrrolidin-1-yl)oxy]-2-oxoethyl} propanethioate
• CAS No: 570368-46-6
• MF: C₉H₁₁NO₅S
• MW: 245.252341508865
• CID: 2832632
• PubChem ID: 71441162
• Update Time: 2025-04-21

S-{2-[(2,5-Dioxopyrrolidin-1-yl)oxy]-2-oxoethyl} propanethioate Chemical and Physical Properties

Names and Identifiers

• S-{2-[(2,5-Dioxopyrrolidin-1-yl)oxy]-2-oxoethyl} propanethioate
• 570368-46-6
• DTXSID60850109

• Inchi： 1S/C9H11NO5S/c1-2-9(14)16-5-8(13)15-10-6(11)3-4-7(10)12/h2-5H2,1H3
• InChI Key： FATKERWUZCOUMK-UHFFFAOYSA-N
• SMILES： S(C(CC)=O)CC(=O)ON1C(CCC1=O)=O

Computed Properties

• Exact Mass: 245.03579362Da
• Monoisotopic Mass: 245.03579362Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 106Ų